5-ethyl-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)thiophene-2-sulfonamide

• IUPAC Name: 5-ethyl-N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)thiophene-2-sulfonamide
• InChI: InChI=1S/C17H20N2O4S2/c1-3-13-6-8-16(24-13)25(21,22)18-12-5-7-15-14(11-12)17(20)19(4-2)9-10-23-15/h5-8,11,18H,3-4,9-10H2,1-2H3
• InChI Key: ZESKQBFYPWUKFA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)NC2=CC3=C(C=C2)OCCN(C3=O)CC
• Molecular Formula: C17H20N2O4S2
• Molecular Weight: 380.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a thiophene ring and a tetrahydrobenzo[f][1,4]oxazepin ring. Thiophene is a five-membered ring with four carbon atoms and one sulfur atom. Tetrahydrobenzo[f][1,4]oxazepin is a seven-membered ring with a nitrogen and an oxygen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Typically, the synthesis of thiophene derivatives involves the reaction of an appropriate precursor with a sulfur source. The synthesis of the tetrahydrobenzo[f][1,4]oxazepin ring could potentially be achieved through a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thiophene ring is aromatic, meaning it has a stable, cyclic cloud of delocalized electrons. The tetrahydrobenzo[f][1,4]oxazepin ring, being a seven-membered ring with a nitrogen and an oxygen atom, would have different properties.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the specific functional groups present in the molecule. For example, the thiophene ring might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, thiophene is soluble in most organic solvents but insoluble in water.

Scientific Research Applications

Ocular Hypotensive Activity

Research has demonstrated that derivatives of benzo[b]thiophene-2-sulfonamide, a category to which the subject compound is related, have been prepared and investigated for their potential as topically active inhibitors of ocular carbonic anhydrase. Such inhibitors are valuable in the treatment of glaucoma. The studies have identified compounds within this class that are potent ocular hypotensive agents, indicating potential applications in clinical settings for glaucoma treatment (Graham et al., 1989).

Antimicrobial and Enzyme Inhibition

Another study focused on ethylated sulfonamides incorporating the 1,4-benzodioxane moiety. These compounds were synthesized and evaluated for their inhibitory activities against various enzymes and bacterial strains. The synthesized compounds displayed significant inhibition of lipoxygenase and moderate inhibition of acetylcholinesterase, butyrylcholinesterase, and α-glucosidase, along with strong antibacterial properties. This suggests the potential use of similar sulfonamide derivatives, including the specified compound, in developing new antimicrobial agents (Irshad et al., 2016).

Antibacterial Agents

A related area of application is the synthesis of new heterocyclic compounds containing a sulfonamido moiety, aimed at creating effective antibacterial agents. Various derivatives have been synthesized and tested, showing high activity against certain bacterial strains. This research path highlights the compound's potential as a framework for developing novel antibacterial treatments (Azab et al., 2013).

Antitumor and Antibacterial Activity

Further studies have explored the synthesis of thiophene and N-substituted thieno[3,2-d]pyrimidine derivatives as potent antitumor and antibacterial agents. These compounds, including structures related to the specified sulfonamide, have shown higher activity against various cancer cell lines and bacterial strains compared to established drugs. This indicates the compound's potential in cancer therapy and bacterial infection treatment (Hafez et al., 2017).

Antimicrobial and Antiproliferative Agents

The synthesis of N-ethyl-N-methylbenzenesulfonamide derivatives has been reported, showcasing a range of biological activities. These compounds, characterized by diverse biologically active moieties, have been tested for cytotoxic activity against different human cell lines and antimicrobial properties. The research underscores the versatility of sulfonamide derivatives, including the chemical , as bases for developing antimicrobial and antiproliferative agents (El-Gilil, 2019).

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Many thiophene derivatives have been reported to possess a wide range of therapeutic properties, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer activities.

Future Directions

The future research directions for this compound could include further exploration of its potential therapeutic properties, as well as the development of new synthesis methods and the study of its reactivity and mechanism of action.